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Compound of Interest

Compound Name: 4-Methoxycyclohexanol

Cat. No.: B098163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxycyclohexanol is a synthetic fragrance ingredient valued in the fragrance industry for

its subtle and versatile olfactory profile.[1][2] This alicyclic alcohol, characterized by a

cyclohexane ring substituted with a methoxy group, contributes a faint, sweet odor to fragrance

compositions.[1][2] Its stability and blending capabilities make it a useful component in a variety

of fragrance applications, from fine fragrances to personal care products. This document

provides detailed application notes and experimental protocols for the utilization of 4-
Methoxycyclohexanol in fragrance research and development.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 4-Methoxycyclohexanol
is essential for its effective application in fragrance formulations.
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Property Value Source

Chemical Name 4-Methoxycyclohexanol Internal

CAS Number 18068-06-9 [1]

Molecular Formula C₇H₁₄O₂ [1]

Molecular Weight 130.18 g/mol [1]

Appearance Colorless liquid [1]

Odor Profile Faint, sweet [1][2]

Solubility Soluble in most organic liquids [3]

Olfactory Properties and Application
While specific quantitative data for the odor threshold and tenacity of 4-Methoxycyclohexanol
are not readily available in public literature, its general olfactory character is described as a

faint, sweet note.[1][2] For context, the parent compound, cyclohexanol, has a camphor-like

odor with a reported odor threshold ranging from 0.05 to 0.15 ppm.[3] The methoxy group in

the 4-position is expected to modulate this profile, reducing the camphoraceous notes and

introducing a sweeter character.

Olfactory Profile Summary
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Parameter Description Notes

Odor Type Sweet, Faint
Based on available

descriptions.[1][2]

Odor Threshold
Data not available. Expected

to be in the ppm to ppb range.

For comparison, cyclohexanol

has an odor threshold of 0.05-

0.15 ppm.[3]

Tenacity

Data not available. As a semi-

volatile alcohol, it is expected

to function as a middle note.

Tenacity is influenced by

factors such as vapor pressure

and molecular weight.

Recommended Use Level
0.5% to 5% in fragrance

concentrate

General recommendation

based on common use levels

for similar materials.

Applications in Fragrance Compositions
4-Methoxycyclohexanol is a versatile ingredient that can be incorporated into a wide array of

fragrance types:

Floral Accords: Its subtle sweetness can enhance the natural character of floral notes like

jasmine, rose, and lily of the valley, providing a soft, rounding effect.

Fruity Compositions: In combination with fruity esters and aldehydes, it can add a touch of

sweetness and body, balancing the sharpness of some fruit notes.

Woody and Musky Blends: It can act as a bridge between the top and base notes, smoothing

the transition and adding a clean, slightly sweet facet.

Functional Fragrances: Due to its expected stability, it is suitable for use in personal care

products such as lotions, soaps, and shampoos, as well as in household products.

Experimental Protocols
The following protocols provide detailed methodologies for the synthesis, stability testing, and

sensory evaluation of 4-Methoxycyclohexanol for fragrance applications.
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Synthesis of 4-Methoxycyclohexanol
A common and efficient method for the synthesis of 4-Methoxycyclohexanol is the catalytic

hydrogenation of 4-methoxyphenol.[4]

Objective: To synthesize 4-Methoxycyclohexanol from 4-methoxyphenol via catalytic

hydrogenation.

Materials:

4-Methoxyphenol (p-hydroxyanisole)

Methanol

5% Palladium on carbon (Pd/C) catalyst

Hydrogen gas

High-pressure autoclave reactor

Filtration apparatus

Rotary evaporator

Distillation apparatus

Procedure:

In a high-pressure autoclave, dissolve 400 g of 4-methoxyphenol in 450 mL of methanol.[4]

Carefully add 40 g of 5 wt% palladium on carbon catalyst to the solution.[4]

Seal the autoclave and purge with nitrogen gas to remove air.

Pressurize the reactor with hydrogen gas to 7 MPa.[4]

Heat the reaction mixture to 140 °C while stirring continuously for 5 hours.[4]
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After the reaction is complete, cool the autoclave to room temperature and carefully vent the

excess hydrogen gas.

Filter the reaction mixture to remove the Pd/C catalyst.

Concentrate the filtrate using a rotary evaporator to remove the methanol solvent.

Purify the crude product by distillation under reduced pressure to obtain 4-
Methoxycyclohexanol.

Expected Yield: Approximately 98.5% with a purity of about 97%.[4]

Safety Precautions: This synthesis involves flammable solvents and high-pressure hydrogen

gas. All procedures should be carried out in a well-ventilated fume hood by trained personnel.

Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and

gloves, must be worn.

Stability Testing Protocol
Stability testing is crucial to evaluate the performance of 4-Methoxycyclohexanol in a finished

fragrance product under various conditions over time.

Objective: To assess the physical and chemical stability of a fragrance formulation containing 4-
Methoxycyclohexanol.

Materials:

Fragrance formulation containing a known concentration of 4-Methoxycyclohexanol.

Control fragrance formulation without 4-Methoxycyclohexanol.

Glass vials with airtight seals.

Oven capable of maintaining a constant temperature (e.g., 40°C).

Refrigerator/freezer for freeze-thaw cycles.

UV light chamber.
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Gas Chromatograph-Mass Spectrometer (GC-MS).

pH meter.

Viscometer.

Procedure:

Sample Preparation: Prepare multiple aliquots of the test and control fragrance formulations

in sealed glass vials.

Accelerated Stability (Heat):

Place a set of test and control samples in an oven at 40°C.

Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks) for changes in

color, clarity, odor, pH, and viscosity.

Analyze the chemical composition using GC-MS to monitor for degradation of 4-
Methoxycyclohexanol and other fragrance components.

Freeze-Thaw Stability:

Subject another set of samples to three cycles of freezing (-10°C for 24 hours) followed by

thawing at room temperature (25°C for 24 hours).

After the final cycle, evaluate the samples for any physical changes such as phase

separation or crystallization.

Light Stability (Photostability):

Expose a set of samples in clear glass vials to a controlled UV light source.

Simultaneously, keep a set of control samples wrapped in aluminum foil to protect them

from light.

Evaluate the samples at predetermined time points for any changes in color and odor.
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Real-Time Stability:

Store a set of samples under ambient conditions (e.g., 25°C/60% RH).

Evaluate these samples at longer intervals (e.g., 3, 6, 12, 24 months) to determine the

shelf life of the product.

Data Analysis: Compare the results of the test samples to the control samples at each time

point. Any significant changes in the physical or chemical properties may indicate an instability

issue.

Sensory Evaluation Protocol
Sensory evaluation is essential to understand the olfactory contribution of 4-
Methoxycyclohexanol to a fragrance and its perception by consumers.

Objective: To determine the olfactory profile and impact of 4-Methoxycyclohexanol in a

fragrance blend through sensory panel analysis.

Materials:

Test fragrance containing 4-Methoxycyclohexanol.

Control fragrance without 4-Methoxycyclohexanol.

Odor-free smelling strips (mouillettes).

Sensory evaluation booths with controlled ventilation and lighting.

A panel of trained sensory analysts or a consumer panel.

Questionnaires for data collection.

Procedure:

Panel Selection and Training:

Recruit a panel of individuals with a good sense of smell and the ability to describe odors.
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For a trained panel, provide training on identifying and rating the intensity of different odor

attributes.

Sample Preparation and Presentation:

Dip smelling strips into the test and control fragrances to a depth of 1 cm.

Allow the solvent to evaporate for a few seconds.

Present the coded smelling strips to the panelists in a randomized and balanced order to

avoid bias.

Evaluation Method (Descriptive Analysis):

Ask panelists to evaluate and rate the intensity of various pre-defined olfactory attributes

(e.g., sweet, floral, fruity, woody) for both the top, middle, and base notes.

Include an "other" category for any additional descriptors panelists may identify.

Use a labeled magnitude scale (e.g., 0 = not perceptible, 10 = very strong) for intensity

ratings.

Data Collection:

Panelists will record their assessments on the provided questionnaires.

Data Analysis:

Analyze the collected data statistically (e.g., using ANOVA) to determine if there are

significant differences in the perceived odor profiles of the test and control fragrances.

Generate a spider web or radar plot to visualize the differences in the sensory profiles.

Visualizations
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Synthesis of 4-Methoxycyclohexanol
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Caption: Workflow for the synthesis of 4-Methoxycyclohexanol.

Fragrance Stability Testing Workflow
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Caption: Workflow for fragrance stability testing.
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Sensory Evaluation Process

Sensory Evaluation of Fragrance
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Caption: Process flow for sensory evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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